Franck–Condon transitions in multi-curve crossing processes
Faraday Discussions of the Chemical Society Pub Date: DOI: 10.1039/DC9735500030
Abstract
The high energy solution of the multi-curve crossing problem involving many vibronic levels is shown to reduce to that of a single curve crossing modulated by Franck–Condon factors. A quantitative validity criterion is derived.
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Journal Name：Faraday Discussions of the Chemical Society
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CAS no.: 1517-51-7
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CAS no.: 175069-96-2
